N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-(4-chloro-3-methylphenoxy)acetate
• InChI: InChI=1S/C17H17ClN2O3/c1-11-3-5-13(6-4-11)17(19)20-23-16(21)10-22-14-7-8-15(18)12(2)9-14/h3-9H,10H2,1-2H3,(H2,19,20)
• InChI Key: JODNHSRKJYNRNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=CC(=C(C=C2)Cl)C)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC(=C(C=C2)Cl)C)/N
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide, also known as NMBA, is a chemical compound that has been widely studied for its potential use in various scientific research applications. NMBA is a potent and selective agonist of the angiotensin II type 1 receptor (AT1R), which plays a critical role in regulating blood pressure and cardiovascular function.

Mechanism of Action

N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide acts as a potent and selective agonist of the AT1R, which is a G protein-coupled receptor that is widely expressed in various tissues, including the heart, blood vessels, and kidneys. Binding of N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide to the AT1R activates a signaling cascade that leads to the activation of various downstream effectors, including the mitogen-activated protein kinase (MAPK) pathway, the phosphatidylinositol 3-kinase (PI3K) pathway, and the nuclear factor-kappa B (NF-κB) pathway. These pathways play critical roles in regulating various cellular processes, including cell growth, differentiation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been shown to exert a wide range of biochemical and physiological effects in various tissues. For example, N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been shown to increase blood pressure, heart rate, and cardiac contractility by activating the AT1R in the heart and blood vessels. It has also been shown to promote renal vasoconstriction and sodium retention by activating the AT1R in the kidneys. In addition, N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been shown to induce oxidative stress, inflammation, and fibrosis in various tissues, including the heart, blood vessels, and kidneys.

Advantages and Limitations for Lab Experiments

N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has several advantages as a research tool, including its high potency and selectivity for the AT1R, its well-established synthesis method, and its ability to induce robust and reproducible effects in various tissues. However, it also has several limitations, including its potential toxicity and off-target effects, its limited solubility in aqueous solutions, and its high cost.

Future Directions

There are several future directions for the use of N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide in scientific research. One area of interest is the development of new drugs that target the AT1R for the treatment of cardiovascular and renal diseases. Another area of interest is the investigation of the role of the AT1R in various physiological and pathological conditions, including hypertension, heart failure, and kidney disease. In addition, there is a growing interest in the use of N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide as a research tool to investigate the mechanisms underlying the development of oxidative stress, inflammation, and fibrosis in various tissues. Finally, there is a need for further optimization of the synthesis method for N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide to improve its yield, purity, and cost-effectiveness.

Synthesis Methods

The synthesis of N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide involves the reaction of 4-methylbenzenecarboximidamide with 4-chloro-3-methylphenoxyacetic acid chloride in the presence of a base catalyst. The resulting product is then purified using column chromatography to yield pure N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide. This synthesis method has been extensively optimized and validated, and it has been shown to produce high yields of pure N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide with excellent reproducibility.

Scientific Research Applications

N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been widely used in scientific research to investigate the function of the AT1R in various physiological and pathological conditions. For example, N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been used to study the role of the AT1R in the regulation of blood pressure, cardiac function, and renal function. It has also been used to investigate the mechanisms underlying the development of hypertension, heart failure, and kidney disease. In addition, N'-{[(4-chloro-3-methylphenoxy)acetyl]oxy}-4-methylbenzenecarboximidamide has been used to screen for new drugs that target the AT1R and to develop new diagnostic and therapeutic strategies for cardiovascular and renal diseases.